2-[(1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino]propanoic acid hydrochloride

• CAS No.: 105955-80-4
• Molecular Formula: C15H22ClNO4
• Molecular Weight: 315.8

Description

2-[(1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino]propanoic acid hydrochloride is a chemical compound with significant applications in scientific research, particularly in the fields of chemistry, biology, medicine, and industry. This compound is known for its unique structure and reactivity, which make it a valuable tool in various research and industrial processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-[(1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino]propanoic acid hydrochloride typically involves the following steps:

• Esterification: The starting materials, phenylbutanone and ethyl alcohol, are reacted in the presence of an acid catalyst to form the ethyl ester of phenylbutanone.

• Amination: The ethyl ester is then reacted with an amine, such as L-alanine, under specific conditions to form the amide linkage.

• Hydrolysis: The resulting compound is hydrolyzed to remove the ethyl group, yielding the final product.

Industrial Production Methods: In an industrial setting, the compound is produced using large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process involves continuous monitoring and control of temperature, pressure, and pH to achieve the desired product.

Chemical Reactions Analysis

Types of Reactions: 2-[(1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino]propanoic acid hydrochloride undergoes various types of reactions, including:

• Oxidation: The compound can be oxidized to form derivatives with different functional groups.

• Reduction: Reduction reactions can be used to modify the compound's structure and properties.

• Substitution: Substitution reactions involve replacing one or more atoms or groups in the compound with other atoms or groups.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

• Substitution: Various reagents, such as halogens and alkyl halides, are employed in substitution reactions.

Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs of the original compound.

Scientific Research Applications

2-[(1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino]propanoic acid hydrochloride has a wide range of applications in scientific research:

• Chemistry: It is used as a building block in the synthesis of complex organic molecules.

• Biology: The compound is utilized in biochemical studies to understand enzyme mechanisms and metabolic pathways.

• Medicine: It has potential therapeutic applications, particularly in the development of new drugs.

• Industry: The compound is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism by which 2-[(1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino]propanoic acid hydrochloride exerts its effects involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, leading to the modulation of biological processes.

Comparison with Similar Compounds

• Enalapril: A related compound used as an ACE inhibitor in the treatment of hypertension.

• Benazepril: Another ACE inhibitor with similar applications.

Uniqueness: 2-[(1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino]propanoic acid hydrochloride is unique in its structure and reactivity, which allows for its diverse applications in scientific research and industry. Its ability to undergo various chemical reactions makes it a versatile compound in synthetic chemistry.